Cas no 1805059-62-4 (3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805059-62-4
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 4886721
• Update Time: 2025-05-21

3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3F6NO2/c9-3-1-2(8(12,13)14)4(6(10)11)5(15-3)7(16)17/h1,6H,(H,16,17)
• InChI Key： RNICYDYXVSLHCR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC(=CC=1C(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805059-62-4)

3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805059-62-4) is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, has garnered attention due to its potential as a building block for crop protection agents and bioactive molecules. Its molecular structure, featuring multiple fluorine atoms, enhances its lipophilicity and metabolic stability, making it a valuable intermediate in modern synthetic chemistry.

The growing demand for sustainable agrochemicals and green chemistry solutions has driven interest in fluorinated compounds like 3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid. Researchers are exploring its role in developing next-generation pesticides with improved efficacy and environmental safety. Recent studies highlight its potential in targeting specific enzymes in pests while minimizing off-target effects, aligning with the global push for precision agriculture.

In the pharmaceutical sector, this compound's fluorine-rich scaffold is being investigated for its ability to modulate drug-receptor interactions. Fluorination often enhances bioavailability and binding affinity, making CAS No. 1805059-62-4 a candidate for drug discovery projects. Its compatibility with cross-coupling reactions and other synthetic methodologies further expands its utility in medicinal chemistry.

From a technical perspective, the synthesis of 3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid involves multi-step fluorination processes, requiring specialized expertise in organofluorine chemistry. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for verifying its purity and structural integrity. These methods ensure compliance with stringent industry standards for fine chemicals.

Environmental and regulatory considerations are paramount when working with fluorinated compounds. While CAS No. 1805059-62-4 is not classified as hazardous, its derivatives must undergo rigorous ecotoxicological assessments to meet global regulatory frameworks like REACH and EPA guidelines. This aligns with the broader trend of responsible chemical innovation and circular economy principles.

Market trends indicate rising investments in fluorine-based intermediates, driven by their versatility in high-value applications. As industries seek alternatives to traditional halogenated compounds, 3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid exemplifies the shift toward safer chemical alternatives. Its compatibility with catalytic processes also supports cost-effective scaling, a key factor for commercial viability.

For researchers and manufacturers, sourcing high-quality CAS No. 1805059-62-4 requires collaboration with certified suppliers who adhere to Good Manufacturing Practices (GMP). Documentation such as Certificates of Analysis (CoA) and material safety data sheets (MSDS) ensures transparency and traceability, addressing growing consumer demand for supply chain sustainability.

In conclusion, 3-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-carboxylic acid represents a convergence of innovation in agrochemicals, pharmaceuticals, and green chemistry. Its structural features and functional versatility position it as a pivotal compound in addressing contemporary challenges in crop productivity and therapeutic development. Ongoing research will likely uncover new applications, reinforcing its importance in the specialty chemicals landscape.